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Compound of Interest |

Compound Name: ent-Florfenicol-d3
CAS No.: 1217619-10-7
Cat. No.: B587931
. J

In the landscape of modern pharmaceutical research and development, the use of stable
isotopically labeled compounds as internal standards is a cornerstone of accurate
guantification in bioanalytical studies. ent-Florfenicol-d3, the deuterated enantiomer of the
broad-spectrum antibiotic florfenicol, serves as a critical tool in this domain. Its unique
properties allow for precise measurement of florfenicol in complex biological matrices, a vital
step in pharmacokinetic, pharmacodynamic, and residue analysis studies. This guide provides
a comprehensive overview of ent-Florfenicol-d3, focusing on its chemical identity, safe
handling, and its pivotal role in analytical methodologies.

Chemical Identity and Properties

CAS Number: 1217619-10-7[1][2]

ent-Florfenicol-d3 is the unnatural enantiomer of florfenicol, where three hydrogen atoms
have been replaced by deuterium. This isotopic substitution results in a molecule with a higher
molecular weight than its corresponding unlabeled enantiomer, a feature that is leveraged in
mass spectrometry-based analytical techniques. The "ent-" prefix denotes it as the enantiomer
of the active drug, meaning it has the opposite stereochemical configuration.

Key Molecular Information:
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Property Value Source
Molecular Formula C12H11D3CI2FNO4S [2]
Molecular Weight 361.23 g/mol [2][3]

2,2-dichloro-N-[(2R,3S)-1,1,2-
trideuterio-1-fluoro-3-hydroxy-

IUPAC Name 3-(4- [2]
methylsulfonylphenyl)propan-
2-ylJacetamide

Synonyms rel-Florfenicol-d3 [2]

The Role of ent-Florfenicol-d3 in Analytical
Workflows

The primary application of ent-Florfenicol-d3 is as an internal standard in quantitative
analysis, most commonly by liquid chromatography-mass spectrometry (LC-MS). The rationale
behind using a stable isotopically labeled internal standard is to correct for variations in sample
preparation and instrument response.

Experimental Workflow for Quantitative Analysis:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Isotopically Labeled Standards]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b587931#ent-florfenicol-d3-cas-number-and-safety-
data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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and industry.
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Address: 3281 E Guasti Rd
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